Cas no 16212-07-0 ((Cinnamylsulfonyl)benzene)

• Product name: (Cinnamylsulfonyl)benzene
• CAS No: 16212-07-0
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 121489
• PubChem ID: 1482405

(Cinnamylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• (Cinnamylsulfonyl)benzene
• {[(2E)-3-phenylprop-2-enyl]sulfonyl} benzene
• Benzene,[[(2E)-3-phenyl-2-propen-1-yl]sulfonyl]-
• DIOXO(PHENYL)(3-PHENYL-2-PROPENYL)-LAMBDA6-SULFANE
• PHENYL 3-PHENYL-2-PROPENYL SULFONE
• PHENYLCINNAMYLSULFONE
• 7B-044
• (e)-3-phenyl-1-(phenylsulfonyl)-2-propene
• [(E)-3-(benzenesulfonyl)prop-1-enyl]benzene
• [(2E)-3-phenylprop-2-ene-1-sulfonyl]benzene
• AKOS005099136
• NCGC00330399-01
• AB01325220-02
• Z291973284
• 16212-07-0
• SCHEMBL6914364
• [(1E)-3-(BENZENESULFONYL)PROP-1-EN-1-YL]BENZENE
• cinnamylsulfonylbenzene

• Inchi： InChI=1S/C15H14O2S/c16-18(17,15-11-5-2-6-12-15)13-7-10-14-8-3-1-4-9-14/h1-12H,13H2/b10-7+
• InChI Key： AWOQCRQDXFVJPL-JXMROGBWSA-N
• SMILES： C(S(C1C=CC=CC=1)(=O)=O)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.07152
• Monoisotopic Mass: 258.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14